Cas no 1797303-53-7 (1-(furan-3-carbonyl)-3-(4-methoxybenzenesulfonyl)azetidine)

• Product Name: 1-(furan-3-carbonyl)-3-(4-methoxybenzenesulfonyl)azetidine
• CAS No: 1797303-53-7
• MF: C₁₅H₁₅NO₅S
• MW: 321.348303079605
• CID: 5371909
• Update Time: 2025-11-01

1-(furan-3-carbonyl)-3-(4-methoxybenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• furan-3-yl-[3-(4-methoxyphenyl)sulfonylazetidin-1-yl]methanone
• 1-(furan-3-carbonyl)-3-(4-methoxybenzenesulfonyl)azetidine

• Inchi： 1S/C15H15NO5S/c1-20-12-2-4-13(5-3-12)22(18,19)14-8-16(9-14)15(17)11-6-7-21-10-11/h2-7,10,14H,8-9H2,1H3
• InChI Key： VIRIEWWTXAWYIV-UHFFFAOYSA-N
• SMILES： C(C1C=COC=1)(N1CC(S(C2=CC=C(OC)C=C2)(=O)=O)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(furan-3-carbonyl)-3-(4-methoxybenzenesulfonyl)azetidine

1-(Furan-3-carbonyl)-3-(4-methoxybenzenesulfonyl)azetidine: A Comprehensive Overview

The compound 1-(furan-3-carbonyl)-3-(4-methoxybenzenesulfonyl)azetidine, with the CAS number 1797303-53-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a furan ring, a sulfonyl group, and an azetidine framework. The combination of these functional groups imparts the molecule with interesting chemical properties and potential biological activities.

The azetidine ring, a four-membered cyclic amine, is a key structural element in this compound. Its small size and rigidity contribute to the molecule's stability and reactivity. The substitution pattern on the azetidine ring is particularly important, as it determines the molecule's overall properties. In this case, the azetidine is substituted at positions 1 and 3 with a furan-3-carbonyl group and a 4-methoxybenzenesulfonyl group, respectively. These substituents not only enhance the molecule's chemical diversity but also provide opportunities for further functionalization and exploration of its biological effects.

The furan-3-carbonyl group introduces electron-withdrawing characteristics to the molecule, which can influence its reactivity in various chemical reactions. Additionally, the presence of the methoxy group on the benzenesulfonyl moiety adds another layer of complexity to the molecule's structure. This group is known to enhance solubility and may play a role in modulating the compound's pharmacokinetic properties.

Recent studies have focused on understanding the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct the azetidine framework, including ring-closing metathesis and nucleophilic substitution reactions. These methods have proven to be efficient and reliable for assembling the complex structure of 1-(furan-3-carbonyl)-3-(4-methoxybenzenesulfonyl)azetidine. The compound has also been subjected to detailed spectroscopic analysis, including NMR and mass spectrometry, to confirm its identity and purity.

In terms of biological activity, preliminary assays have suggested that this compound exhibits potential as a modulator of certain enzyme activities. Its ability to interact with target proteins makes it a promising candidate for further exploration in drug discovery programs. However, more extensive studies are required to fully understand its pharmacological profile and therapeutic potential.

The development of novel synthetic routes for this compound has been another area of active research. Scientists have investigated alternative methods to improve yield, reduce reaction time, and minimize waste generation. These efforts are aligned with the broader goals of green chemistry and sustainable synthesis practices.

In conclusion, 1-(furan-3-carbonyl)-3-(4-methoxybenzenesulfonyl)azetidine represents an intriguing molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool for further research. As ongoing studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.